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Compound of Interest

Compound Name: PENTLANDITE
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This technical support center provides researchers, scientists, and mineral processing

professionals with detailed troubleshooting guides, frequently asked questions (FAQs), and

experimental protocols to improve the selective flotation of pentlandite from pyrrhotite.

Frequently Asked Questions (FAQs)
Q1: Why is it so difficult to separate pentlandite from pyrrhotite?

A1: The primary challenge lies in the similar surface properties and flotation characteristics of

pentlandite and pyrrhotite. Both are iron-containing sulfide minerals that respond similarly to

conventional thiol collectors like xanthates, making selective separation difficult. Furthermore,

pyrrhotite can undergo collectorless flotation under certain conditions, further complicating its

rejection.[1][2][3]

Q2: What is the general strategy for improving selectivity?

A2: The most common strategy is to selectively depress, or inhibit the flotation of, pyrrhotite

while maintaining the floatability of pentlandite. This is typically achieved by carefully

controlling the pulp chemistry, including pH, pulp potential (Eh), and the targeted use of specific

depressing reagents.[3][4][5]

Q3: What are the most common depressants for pyrrhotite?

A3: Common depressants include:
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Lime (CaO): Used to raise pulp pH, which can promote the formation of hydrophilic iron

hydroxides on the pyrrhotite surface, thus depressing it.[4][5][6]

Polysaccharides: Reagents like carboxymethyl cellulose (CMC), guar gum, and starches can

selectively adsorb onto pyrrhotite and prevent collector adsorption.[4][5][7]

Amines and Sulfites: Combinations of reagents like Diethylenetriamine (DETA) or

Triethylenetetramine (TETA) with sulfur dioxide (SO2) or sodium metabisulfite (SMBS) are

effective.[3][7][8][9] These work by mechanisms including the removal of activating ions from

the pyrrhotite surface.[3][10]

Q4: How does pH affect the separation?

A4: Pulp pH is a critical control parameter. Generally, alkaline conditions (pH 9-11) are favored

for pyrrhotite depression. At higher pH, pyrrhotite tends to oxidize more readily than

pentlandite, forming hydrophilic surface species that inhibit its flotation.[4][5][11] However,

excessively high pH using lime can also depress pentlandite, especially in ores with

serpentine gangue.[6]

Q5: What is the role of pulp potential (Eh)?

A5: Pulp potential (Eh) influences the adsorption of xanthate collectors on mineral surfaces.

Controlling the pulp potential to a specific range can enhance selectivity. Low-to-moderate

oxidizing potentials can favor the adsorption of collectors onto pentlandite over pyrrhotite.[1][2]

[12] For instance, controlling pulp potential between -50 mV and +50 mV has been shown to be

satisfactory for pentlandite recovery and pyrrhotite depression.[2]
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Issue / Observation Potential Cause(s)
Recommended Action(s) &

Troubleshooting Steps

High Pyrrhotite Recovery in

Concentrate

1. Insufficient Depressant

Dosage: The amount of

depressant may be too low to

effectively passivate the

pyrrhotite surfaces. 2. Incorrect

Pulp pH: The pH may not be in

the optimal range for selective

pyrrhotite depression (typically

pH 9-11). 3. Pyrrhotite

Activation: Dissolved metal

ions (e.g., Cu²⁺, Ni²⁺) from

other minerals can adsorb onto

the pyrrhotite surface,

activating it for flotation.[10] 4.

High Pulp Potential: A highly

oxidizing environment can

promote the formation of

dixanthogen, which is a

powerful, less selective

collector that can float

pyrrhotite.[2]

1. Optimize Depressant

Dosage: Conduct a dosage

curve experiment to find the

optimal concentration of your

chosen depressant (e.g., CMC,

DETA/SO₂). 2. Verify and

Adjust pH: Calibrate your pH

meter and adjust the pH using

a modifier like lime or soda

ash. Monitor pH throughout the

flotation process. Using lime to

achieve a pH of 10 can

enhance pyrrhotite oxidation

and depression.[4][5] 3. Add

Chelating Agents: Reagents

like DETA can complex with

and remove activating ions

from the pyrrhotite surface.[3]

[10] 4. Control Pulp Potential:

Measure and control the pulp

Eh. This can be done by

adding reducing agents (like

SO₂) or by limiting aeration

during conditioning.[2][12][13]

Low Pentlandite Recovery 1. Excessive Depressant

Dosage: High concentrations

of depressants, particularly

polysaccharides or high

dosages of lime, can also

depress pentlandite.[6] 2.

Slime Coating: Fine gangue

particles (e.g., serpentine) can

coat the pentlandite surface,

preventing collector adsorption

1. Reduce Depressant

Dosage: Re-evaluate the

depressant concentration to

find a balance that maximizes

pyrrhotite rejection without

significantly impacting

pentlandite recovery. 2. Use

Dispersants: Add dispersants

like sodium silicate or specific

polymers (e.g., CMC) to
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and flotation.[6][14] 3. Over-

Oxidation: Severe oxidation of

pentlandite surfaces can

render them hydrophilic.

prevent slime coating.[7] High-

intensity conditioning can also

help clean mineral surfaces.[7]

3. Sulfidization: If oxidation is

suspected, consider adding a

sulfidizing agent (e.g., NaHS)

to restore a sulfide surface to

the pentlandite particles.[4]

Poor Selectivity (Both Minerals

Floating)

1. Inappropriate Collector: The

collector being used may be

too strong or non-selective.

Long-chain xanthates are

more powerful but can be less

selective. 2. Lack of

Synergism: Using a collector or

depressant in isolation may not

be effective. A combination of

reagents is often required.[4]

[5]

1. Test Different Collectors:

Evaluate collectors with

different chain lengths. An

intermediate chain length

xanthate (e.g., Sodium Normal

Propyl Xanthate - SNPX) may

offer a better balance of power

and selectivity.[4][5] 2.

Combine Reagents: Test

combinations of reagents. For

example, use an intermediate

chain xanthate in conjunction

with a polysaccharide

depressant like guar gum.[4][5]

The combination of TETA and

sodium sulfite has also proven

successful.[8][9]

Data Tables for Experimental Reference
Table 1: Effect of pH Modifier on Mineral Recovery (%)
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pH Modifier pH
Pentlandite
Recovery
(%)

Pyrrhotite
Recovery
(%)

Chalcopyrit
e Recovery
(%)

Reference

Lime (CaO) 10 Depressed Depressed High [6]

Soda Ash

(Na₂CO₃)
10 93 Low High [6]

Table 2: Example Reagent Suites for Pentlandite-Pyrrhotite Separation
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Collector Depressant(s) pH Key Outcome Reference

Sodium Normal

Propyl Xanthate

(SNPX)

Guar Gum ~9

Achieved a

balance of

collector

hydrophobicity

and selectivity.

[4][5]

Sodium Isobutyl

Xanthate (SIBX)

None (Potential

Control)
9.0 - 9.5

Selective

flotation of

pentlandite

achieved under

controlled

potential (-0.095

to -0.005 V).

[12][13]

Sodium Isobutyl

Xanthate (SIBX)

Diethylenetriamin

e (DETA) + SO₂
~9.2

Pentlandite

recovery of

~89% with

pyrrhotite

recovery

restricted to

<12.5%.

[7]

Potassium Amyl

Xanthate (PAX)

Diethylenetriamin

e (DETA) +

Sodium

Metabisulfite

(SMBS)

9.2

Showed

significant

selective

depression of

pyrrhotite at

sufficient

xanthate

dosages.

[3]

Experimental Protocols
Protocol 1: Bench-Scale Flotation for Depressant
Evaluation
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This protocol outlines a standard procedure for testing the effectiveness of a depressant in the

selective flotation of pentlandite.

Ore Preparation:

Obtain a representative ore sample.

Crush the ore to a suitable size (e.g., -10 mesh).

Grind the ore in a laboratory rod mill or ball mill to a target particle size (e.g., 80% passing

75 µm). The pulp density during grinding should be maintained around 60-65% solids.

Flotation Procedure:

Transfer the ground slurry to a laboratory flotation cell (e.g., 2.5 L Denver cell).

Adjust the pulp density to the desired level for flotation (e.g., 30-35% solids).

Conditioning Stage 1 (pH and Depressant):

Start the impeller. Measure and adjust the pulp pH to the target value (e.g., 9.2) using a

pH modifier (e.g., lime slurry).[3]

Add the desired dosage of the depressant being tested (e.g., DETA/SMBS solution).

Condition the pulp for a set time (e.g., 3-5 minutes).

Conditioning Stage 2 (Collector and Frother):

Add the collector (e.g., Potassium Amyl Xanthate - PAX) and condition for 2-3 minutes.

[3]

Add the frother (e.g., MIBC) and condition for an additional 1 minute.

Flotation Stage:

Open the air inlet valve to a constant flow rate.
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Collect the froth (concentrate) for a predetermined time (e.g., 8-10 minutes). Scrape the

froth every 15 seconds.

Collect both the concentrate and the tailings.

Analysis:

Filter, dry, and weigh the concentrate and tailings samples.

Assay the feed, concentrate, and tailings for Ni, Fe, and other relevant elements.

Calculate the recovery and grade of pentlandite and pyrrhotite to determine the

separation efficiency.

Visualizations
Below are diagrams illustrating key workflows and relationships in pentlandite-pyrrhotite

separation.

Start: High Pyrrhotite
Recovery in Concentrate

Is Pulp pH in
Optimal Range (9-11)?

Adjust pH using
Lime or Soda Ash

No

Is Depressant
Dosage Sufficient?

Yes

Yes No

Increase Depressant
(e.g., DETA/SO2, CMC)

and Re-test

No

Is Pulp Potential (Eh)
Controlled (Low-Moderate)?

Yes

Yes No

Limit Aeration during
Conditioning or Add

Reducing Agent (e.g., SO2)

No

Review Collector Suite &
Consider Ore Mineralogy

(e.g., Activation)

Yes

Yes No
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Troubleshooting workflow for high pyrrhotite recovery.
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Simplified mechanism of selective depression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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